Cas no 646056-06-6 (1,7-Diazaspiro[4.4]nonane, 7-(1,2,4-oxadiazol-5-yl)-)

• Product Name: 1,7-Diazaspiro[4.4]nonane, 7-(1,2,4-oxadiazol-5-yl)-
• CAS No: 646056-06-6
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 421732
• PubChem ID: 11694076
• Update Time: 2025-04-19

1,7-Diazaspiro[4.4]nonane, 7-(1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,7-Diazaspiro[4.4]nonane, 7-(1,2,4-oxadiazol-5-yl)-
• 5-(1,7-diazaspiro[4.4]nonan-7-yl)-1,2,4-oxadiazole
• 646056-06-6
• SCHEMBL1555974
• DTXSID70470711

• Inchi： 1S/C9H14N4O/c1-2-9(11-4-1)3-5-13(6-9)8-10-7-12-14-8/h7,11H,1-6H2
• InChI Key： VTXOXVRJZNXENI-UHFFFAOYSA-N
• SMILES： O1C(=NC=N1)N1CCC2(C1)CCCN2

Computed Properties

• Exact Mass: 194.11692
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• PSA: 54.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives